Cas no 109062-00-2 (3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)-)

• Product Name: 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)-
• CAS No: 109062-00-2
• MF: C₁₉H₃₀O₈
• MW: 386.436707019806
• CID: 217217
• PubChem ID: 15628136
• Update Time: 2025-11-02

3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)-
• 3-buten-2-one, 4-[(1R,2R,4S)-4-(beta-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-, (3R)-
• Icariside B1
• CS-0139921
• Grasshopper ketone glucoside
• HY-N8083
• AKOS040761857
• Asicariside b1
• F92825
• 109062-00-2
• DA-54229

• Inchi： 1S/C19H30O8/c1-10(21)5-6-13-18(2,3)7-11(8-19(13,4)25)26-17-16(24)15(23)14(22)12(9-20)27-17/h5,11-12,14-17,20,22-25H,7-9H2,1-4H3/t6?,11-,12+,14+,15-,16+,17+,19+/m0/s1
• InChI Key： OSUSRWMGHUUXBY-YARXSPMZSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)[C@@H]1C[C@](C)(C(=C=CC(C)=O)C(C)(C)C1)O

Computed Properties

• Exact Mass: 386.19406791g/mol
• Monoisotopic Mass: 386.19406791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Color/Form: Cryst
• Density: 1.3±0.1 g/cm3
• Boiling Point: 602.7±55.0 °C at 760 mmHg
• Flash Point: 210.4±25.0 °C
• Vapor Pressure: 0.0±3.9 mmHg at 25°C

3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene glycosides

Additional information on 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)-

Comprehensive Guide to 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- (CAS No. 109062-00-2)

3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- (CAS No. 109062-00-2) is a specialized organic compound with a complex molecular structure. This compound belongs to the family of glucosylated cyclohexylidene derivatives, which are increasingly gaining attention in pharmaceutical and biochemical research. The presence of both a glucopyranosyloxy group and a hydroxy-cyclohexylidene moiety makes this compound particularly interesting for applications in drug development and natural product synthesis.

The compound's unique structure, featuring a D-glucopyranosyloxy unit attached to a trimethylcyclohexylidene backbone, suggests potential bioactivity. Researchers are particularly interested in its role as a chiral intermediate in the synthesis of more complex molecules. Given the growing demand for stereoselective synthesis in modern pharmaceuticals, compounds like 109062-00-2 are becoming increasingly valuable in medicinal chemistry.

From a chemical perspective, 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- exhibits several notable characteristics. The compound's glucoside linkage makes it water-soluble to some extent, while the cyclohexylidene portion contributes to its lipophilic properties. This amphiphilic nature could be advantageous for drug delivery applications, a topic currently trending in pharmaceutical research circles.

Recent studies have explored the potential of similar glucosylated compounds in addressing current healthcare challenges, particularly in the development of targeted therapies. While specific applications of CAS 109062-00-2 are still under investigation, its structural features align with compounds being studied for their potential in glycosidase inhibition and carbohydrate recognition - two areas receiving significant attention in biochemical research.

The synthesis of 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- typically involves multi-step organic reactions, including stereoselective glycosylation and cyclohexylidene formation. These processes require careful control of reaction conditions to maintain the compound's chiral integrity. Current market trends show increasing demand for such chirally pure compounds, driven by the pharmaceutical industry's need for enantiomerically pure drugs.

In the context of current research trends, 109062-00-2 represents an interesting case study in natural product modification. Many researchers are investigating how structural modifications to naturally occurring glycosides can enhance their biological activity or alter their pharmacokinetic properties. This approach aligns with the growing interest in semi-synthetic derivatives of natural products as potential drug candidates.

The compound's stability profile is another area of interest. Preliminary data suggests that the glucopyranosyloxy linkage in 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- remains stable under physiological conditions, making it potentially suitable for various bioconjugation applications. This characteristic is particularly relevant to current research in prodrug development and targeted drug delivery systems.

From a commercial perspective, the availability of CAS 109062-00-2 remains limited, reflecting both the complexity of its synthesis and the specialized nature of its applications. However, as research into glycosylated bioactive compounds continues to expand, demand for such specialized intermediates is expected to grow. This trend mirrors the broader market movement toward custom synthetic intermediates for drug discovery programs.

Quality control for 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- typically involves advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy. These methods are crucial for verifying the compound's stereochemical purity and overall quality - factors that are becoming increasingly important in pharmaceutical development as regulatory requirements tighten worldwide.

Looking ahead, the future applications of 109062-00-2 may extend beyond pharmaceutical uses. There is growing interest in exploring similar compounds for applications in agricultural chemistry and material science, particularly in the development of bio-based materials with specific functional properties. This diversification potential adds to the compound's long-term value as a research chemical.

For researchers working with 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)-, proper handling and storage are essential to maintain its stability. While not classified as hazardous, the compound should be stored under inert atmosphere at low temperatures to preserve its chemical integrity, especially given the sensitivity of its glycosidic bond to certain environmental conditions.

The scientific community continues to investigate novel synthetic routes to CAS 109062-00-2 and related compounds, with particular focus on improving atom economy and reaction efficiency. These efforts align with the broader push toward green chemistry principles in organic synthesis, a movement that has gained significant momentum in recent years.

In conclusion, 3-Buten-2-one,4-[(2R,4S)-4-(b-D-glucopyranosyloxy)-2-hydroxy-2,6,6-trimethylcyclohexylidene]-,(3R)- represents a fascinating example of modern chiral synthetic chemistry. Its unique structural features and potential applications make it a compound of significant interest to researchers in multiple fields. As the demand for specialized chiral intermediates continues to grow, compounds like 109062-00-2 will likely play an increasingly important role in advancing both pharmaceutical development and fundamental chemical research.